4-Methyloxazole-5-carboxylic acid

• IUPAC Name: 4-methyl-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C5H5NO3/c1-3-4(5(7)8)9-2-6-3/h2H,1H3,(H,7,8)
• InChI Key: ZIXUNDOOBLSXPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C(=O)O
• Molecular Formula: C5H5NO3
• DSSTOX Substance ID: DTXSID00303366
• Molecular Weight: 127.10 g/mol
• CAS RN: 2510-32-9

Description

4-Methyloxazole-5-carboxylic acid (MOCA) is an organic compound that belongs to the family of oxazoles. It is a colorless solid that is soluble in water and organic solvents. MOCA is an important intermediate in the synthesis of organic compounds and has a wide range of applications in the fields of medicine, agriculture, and biotechnology.

Scientific Research Applications

• Total Synthesis of Natural Products : A study by Zhang and Ciufolini (2009) employed a new oxazole building block, 4-carbethoxy-5-methyl-2-(phenylsulfonyl)methyloxazole, for the total synthesis of siphonazoles A and B, which are unique natural products (Zhang & Ciufolini, 2009).

• Cross-Coupling Reactions : Houpis et al. (2010) demonstrated the use of the carboxylic acid anion moiety as a tunable directing group in cross-coupling reactions of boronic acids with dihalo heterocycles (Houpis et al., 2010).

• Synthesis of Enzymic Resolution Compounds : Morgan and Pinhey (1994) showcased an efficient synthesis of a moisture-sensitive compound, 4-ethoxycarbonyl-2-methyloxazol-5-one, which underwent high-yielding arylation and vinylation with organolead triacetates (Morgan & Pinhey, 1994).

• Ruthenium-Catalyzed Synthesis : A study by Ferrini et al. (2015) developed a ruthenium-catalyzed synthesis method for producing protected 5-amino-1,2,3-triazole-4-carboxylic acid, useful in biologically active compounds and peptidomimetics (Ferrini et al., 2015).

• Isoxazole-Oxazole Ring Transformation : Doleschall and Seres (1988) developed a novel base-catalyzed isoxazole-oxazole ring transformation technique (Doleschall & Seres, 1988).

• Corrosion Inhibition : A study by Bentiss et al. (2007) found 4-MTHT (a derivative) to be an effective inhibitor of mild steel corrosion in hydrochloric acid (Bentiss et al., 2007).

• Fungicidal and Insecticidal Activities : Liu, Li, and Li (2004) reported that novel 4-(3,4-dimethoxyphenyl)-2-methylthiazole-5-carboxylic acid derivatives showed promising fungicidal and insecticidal activities (Liu, Li, & Li, 2004).

• Inhibitory Activity on Blood Platelet Aggregation : Ozaki et al. (1983) synthesized 5-substituted oxazole-4-carboxylic acid derivatives that showed inhibitory activity on blood platelet aggregation (Ozaki et al., 1983).

• Bronchodilator Development : Ray and Ghosh (1999) identified N,N'-bis(4-methyloxazol-5-yl)urea as a key building block for the potential improved bronchodilator 1,3-bis(4-methyloxazol-5-yl)xanthine (Ray & Ghosh, 1999).

Safety and Hazards

4-Methyloxazole-5-carboxylic acid can cause skin irritation and serious eye irritation. It is recommended to wear suitable protective equipment, avoid dispersion of dust, and wash hands and face thoroughly after handling.

Mechanism of Action

Target of Action

It’s known that the compound is used in laboratory settings for the synthesis of substances .

Mode of Action

It is used in a palladium-catalyzed cross-coupling between heteroaryl carboxylic acids and aryl bromides leading to arylated heterocycles .

Biochemical Pathways

The compound is known to be involved in the synthesis of arylated heterocycles .

Action Environment

It’s known that the compound should be handled with appropriate exhaust ventilation at places where dust is formed .

Synthesis routes and methods I

Procedure details

Ethyl-2-chloroacetoacetate (1 wt; 1 eq., 1000 g) was aged with formamide (0.68 vol; ca. 2.8 eq.) and the resulting solution was heated to 120° C. After 5 hours the mixture was allowed to cool to room temperature and allowed to age under nitrogen over night. The mixture was treated with NaOH (3 M, 6 vol, reaction moderately exothermic) and stirred at room temperature for 4 hours. Ethyl acetate (6 vol) was added and the phases allowed to separate. The organic layer was discarded while the aqueous was acidified with conc. (32%) aqueous HCl to pH 2 (ca. 2.0 vol). A precipitate started to form. The suspension was treated with AcOEt (8 vol) and vigorously stirred until the bulk of the precipitate had dissolved. The aqueous phase was further extracted with AcOEt twice (6 vol each) and the combined organic layers distilled to low volume (again a suspension was observed at low volume). Fresh AcOEt (8 vol) was added and the mixture evaporated to dryness. The collected solid was placed in the oven at 40° C. over night under reduced pressure to give 4-methyl-1,3-oxazole-5-carboxylic acid (498 g, 64.5%).

Synthesis routes and methods II

Procedure details

A solution of 40.0 grams (0.243 mol, 1.0 eq) of 2-Chloro-3-oxo-butyric acid ethyl ester in 240 mL formic acid (99%) was stirred at room temperature in a 500 mL round bottom flask equipped with a H2O condenser. To this solution was added 80.0 grams (1.27 mmol, 5.2 eq) of ammonium formate. The solution was then heated to reflux for five hours. After cooling to room temperature, the solution was diluted with water (1 L) and neutralized with Na2CO3. The aqueous solution was then extracted three times with Et2O and the combined organic fractions were dried over MgSO4. After concentration, vacuum distillation (˜10 mmHg, b.p. 53° C.-61° C.) gave a mixture of starting material and 4-Methyl-oxazole-5-carboxylic acid ethyl ester as a colorless oil (21.7 grams). This mixture was dissolved in 100 mL of aqueous sodium hydroxide (2 N) and refluxed for 1 minute. The reaction was then poured onto ice and acidified with concentrated HCl and the known (Sen & Sengupta (1985) Ind. J. Chem. Section B: Org. Chem. Including Med. Chem. 24B(5):535-8) free acid precipitated as a white solid (6.04 grams, 20% overall yield) Mp: 241.4-242.6° C.

Synthesis routes and methods III

Procedure details

Ethyl-2-chloroacetoacetate (1 wt; 1 eq., 1000 g) was aged with formamide (0.68 vol; ca. 2.8 eq.) and the resulting solution was heated to 120° C. After 5 hours the mixture was allowed to cool to room temperature and allowed to age under nitrogen over night. The mixture was treated with NaOH (3 M, 6 vol, reaction moderately exothermic) and stirred at room temperature for 4 hours. Ethyl acetate (6 vol) was added and the phases allowed to separae. The organic layer was discarded while the aqueous was acidified with conc. (32%) aqueous HCl to pH 2 (ca. 2.0 vol). A precipitate started to form. The suspension was treated with AcOEt (8 vol) and vigorously stirred until the bulk of the precipitate had dissolved. The aqueous phase was further extracted with AcOEt twice (6 vol each) and the combined organic layers distilled to low volume (again a suspension was observed at low volume). Fresh AcOEt (8 vol) was added and the mixture evaporated to dryness. The collected solid was placed in the oven at 40° C. over night under reduced pressure to give 4-methyl-1,3-oxazole-5-carboxylic acid (498 g, 64.5%).

Q & A

Q1: What is the role of 4-Methyloxazole-5-carboxylic acid in the synthesis of potential bronchodilators?

A1: this compound serves as the starting material for synthesizing N,N'-bis(4-methyloxazol-5-yl)urea. This urea derivative acts as the crucial building block for creating 1,3-bis(4-methyloxazol-5-yl)xanthine, a compound structurally similar to theophylline and hypothesized to have improved bronchodilatory effects [].

Q2: What spectroscopic data is available for characterizing this compound and its derivatives within this synthesis pathway?

A2: The research highlights the use of 13C NMR spectroscopy to analyze the electronic properties of the oxazole ring system, specifically its electron-withdrawing nature, throughout the synthesis process []. This data aids in confirming the structures of the synthesized compounds and understanding their electronic characteristics.